Cas no 1645268-51-4 (Ethyl 2-(4-(2-bromoacetyl)phenyl)-2-methylpropanoate)

• Product Name: Ethyl 2-(4-(2-bromoacetyl)phenyl)-2-methylpropanoate
• CAS No: 1645268-51-4
• MF: C₁₄H₁₇BrO₃
• MW: 313.1870
• CID: 5051261
• PubChem ID: 138111107
• Update Time: 2025-11-01

Ethyl 2-(4-(2-bromoacetyl)phenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(4-(2-BROMOACETYL)PHENYL)-2-METHYLPROPANOATE
• s11620
• ethyl 2-[4-(2-bromoacetyl)phenyl]-2-methylpropanoate
• Benzeneacetic acid, 4-(2-bromoacetyl)-
• A-dimethyl-, ethyl ester
• SCHEMBL24172235
• ETHYL2-(4-(2-BROMOACETYL)PHENYL)-2-METHYLPROPANOATE
• CS-0255304
• A,
• 1645268-51-4
• Ethyl 2-(4-(2-bromoacetyl)phenyl)-2-methylpropanoate

• Inchi： 1S/C14H17BrO3/c1-4-18-13(17)14(2,3)11-7-5-10(6-8-11)12(16)9-15/h5-8H,4,9H2,1-3H3
• InChI Key： FZQQICRPHDLZMJ-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C(C1C([H])=C([H])C(=C([H])C=1[H])C(C(=O)OC([H])([H])C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 312.03611g/mol
• Monoisotopic Mass: 312.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(4-(2-bromoacetyl)phenyl)-2-methylpropanoate

Ethyl 2-(4-(2-bromoacetyl)phenyl)-2-methylpropanoate (CAS No. 1645268-51-4): A Comprehensive Overview

Ethyl 2-(4-(2-bromoacetyl)phenyl)-2-methylpropanoate, with the chemical formula C₁₁H₁₃BrO₃, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1645268-51-4, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a 2-bromoacetyl group and a phenyl moiety makes it a versatile intermediate for the synthesis of various bioactive molecules.

The compound's structure consists of an ethyl ester group attached to a 2-methylpropanoate backbone, which is further functionalized with a 4-(2-bromoacetyl)phenyl side chain. This specific arrangement of functional groups allows for diverse chemical modifications, making it a valuable building block in the development of novel pharmaceutical agents. The bromoacetyl moiety, in particular, is known for its reactivity and ability to participate in nucleophilic addition reactions, which is crucial for constructing more complex molecular architectures.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. Ethyl 2-(4-(2-bromoacetyl)phenyl)-2-methylpropanoate has been explored as a potential precursor in the synthesis of inhibitors for enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in the preparation of compounds that modulate the activity of key metabolic enzymes such as hexokinase and pyruvate kinase. These enzymes play critical roles in glycolysis, a central pathway in cancer cell metabolism, and their inhibition has been shown to impede tumor growth and survival.

The pharmaceutical industry has been particularly interested in compounds that can selectively target cancer cells while minimizing toxicity to healthy tissues. Ethyl 2-(4-(2-bromoacetyl)phenyl)-2-methylpropanoate offers a promising starting point for designing such selective inhibitors. By leveraging its reactive 2-bromoacetyl group, researchers can introduce various pharmacophores that interact specifically with target enzymes or receptors overexpressed in cancer cells. This approach not only enhances the therapeutic efficacy but also reduces off-target effects, thereby improving patient outcomes.

Additionally, the compound's structural features make it suitable for further derivatization to explore new pharmacological activities. For example, modifications at the phenyl ring or the ester group can lead to compounds with enhanced solubility, bioavailability, or metabolic stability. Such derivatives could be valuable candidates for preclinical and clinical studies aimed at treating a wide range of diseases beyond cancer.

The synthesis of Ethyl 2-(4-(2-bromoacetyl)phenyl)-2-methylpropanoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 2-bromoacetyl group into the phenyl ring typically involves bromination followed by acetylation or related transformations. The subsequent esterification of the 2-methylpropanoate moiety adds another layer of complexity but is essential for achieving the desired molecular architecture.

In academic research, Ethyl 2-(4-(2-bromoacetyl)phenyl)-2-methylpropanoate has been utilized as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its versatility allows chemists to test various catalytic systems and reaction conditions, contributing to advancements in synthetic organic chemistry. These studies not only enhance our understanding of molecular transformations but also provide practical tools for the efficient synthesis of other complex molecules.

The compound's potential applications extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. For instance, derivatives of Ethyl 2-(4-(2-bromoacetyl)phenyl)-2-methylpropanoate have been investigated as precursors for novel polymers with specific functional properties. These polymers could find applications in coatings, adhesives, or even biodegradable materials.

In conclusion, Ethyl 2-(4-(2-bromoacetyl)phenyl)-2-methylpropanoate (CAS No. 1645268-51-4) is a multifunctional compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic avenues, this compound is likely to play an increasingly important role in drug discovery and development.